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Get Quote

2-Propylhept-2-enal is an aliphatic unsaturated aldehyde known as an intermediate for producing

plasticizers and perfumes [1]. The following section summarizes its fundamental chemical data and a

common synthetic route.

Chemical Identity and Properties

The table below consolidates key physicochemical data for the (E)-isomer of 2-Propylhept-2-enal.

Property Value

CAS Registry Number 64935-37-1 (for (E)-isomer) [2] [3]

Molecular Formula C10H18O [2] [3]

Molecular Weight 154.25 g/mol [2] [3]

Structure (E)-2-Propylhept-2-enal [2]

Density 0.837 g/cm³ (Calculated) [2]

Boiling Point 224.3 °C at 760 mmHg (Calculated) [2]
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Property Value

Flash Point 66.8 °C (Calculated) [2]

Synthesis Protocol

The primary industrial route for producing 2-propylhept-2-enal is the self-condensation of valeraldehyde

(pentanal).

Background and Principle

This reaction is a base-catalyzed aldol condensation. Two molecules of valeraldehyde react, involving an

aldol addition followed by dehydration, to yield the unsaturated aldehyde, 2-propylhept-2-enal [1]. This

process is traditionally catalyzed by homogeneous bases like aqueous NaOH, though heterogeneous catalysts

are also used [1].

Experimental Workflow

The diagram below outlines the general synthesis and downstream process.
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Synthesis Workflow for 2-Propylhept-2-enal
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Detailed Procedure

Materials:

Reactant: Valeraldehyde (Pentanal)

Catalyst: Aqueous Sodium Hydroxide (NaOH) solution or heterogeneous solid catalyst (e.g., TiO₂) [1]
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Equipment: Round-bottom flask, condenser, magnetic stirrer, heating mantle, separation funnel,

distillation apparatus

Steps:

Reaction Setup: Charge valeraldehyde and the catalyst into the reactor. If using a heterogeneous

catalyst, it facilitates easier separation downstream [1].
Condensation: Heat the reaction mixture with stirring. Literature indicates that for similar aldol

condensations, temperatures around 130°C can be used, though optimal temperature should be
determined experimentally [1].

Reaction Monitoring: Monitor the reaction progress using Gas Chromatography (GC) or Thin-Layer
Chromatography (TLC) until valeraldehyde conversion is complete.

Work-up:
If using homogeneous catalyst: Transfer the reaction mixture to a separation funnel. Wash

the organic layer with water to remove the catalyst, then with brine. Dry the organic layer over
anhydrous sodium sulfate or magnesium sulfate.

If using heterogeneous catalyst: Simply filter the reaction mixture to separate the solid
catalyst from the liquid products [1].

Purification: Concentrate the crude product under reduced pressure using a rotary evaporator.
Further purify 2-propylhept-2-enal by distillation under vacuum. Collect the fraction boiling around

the calculated boiling point of 224°C (at 760 mmHg, though vacuum distillation is recommended due
to the high temperature) [2].

Safety and Handling

Based on the calculated properties and the aldehyde functional group:

Flammability: The calculated flash point of 66.8°C classifies it as a flammable liquid [2]. Handle
away from ignition sources.

Stability: As an α,β-unsaturated aldehyde, it may be prone to polymerization. Store under an inert
atmosphere if necessary, and consider adding stabilizers.

General Handling: Use standard personal protective equipment (PPE) including gloves and safety
glasses. Operations should be conducted in a well-ventilated fume hood.

Further Research Directions

To complete these application notes, the following information should be targeted through further specialized

research:
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Specific Olfactive Profile: Obtain data on the exact odor description (e.g., green, fatty) and odor

threshold from specialized fragrance industry resources.
Fragrance Formulation Protocols: Research typical usage levels in different product types (fine

fragrances, personal care) and information on stability in various media.
Toxicological Data: Consult regulatory databases like EFSA, REACH, or RIFM for comprehensive

safety assessments specific to fragrance use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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